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Compound of Interest

Compound Name: 2-(Tetraacetylglucosido)glycerol

Cat. No.: B030554 Get Quote

2-(Tetraacetylglucosido)glycerol is a protected form of β-glucosylglycerol with the chemical

formula C17H26O12 and a molecular weight of 422.38 g/mol [1]. This compound is structurally

characterized by two principal components: a glycerol backbone and a tetraacetylated glucose

derivative, linked together by a glycosidic bond.

Key Structural Features:
Glycerol Backbone: The molecule is built upon a three-carbon glycerol chain. The hydroxyl

groups of glycerol are located at positions 1, 2, and 3.

Tetraacetylglucosido Moiety: A β-D-glucopyranose ring is attached to the glycerol. This

glucose derivative is distinguished by the presence of four acetyl groups, which serve as

protecting groups, attached to the oxygen atoms at positions 2, 3, 4, and 6 of the glucose

ring.

Glycosidic Linkage: The tetraacetylglucosido moiety is connected to the glycerol backbone

via a β-glycosidic bond. This bond forms between the anomeric carbon (C1) of the glucose

ring and the oxygen atom at the second position (C2) of the glycerol molecule. The

designation "β" indicates the stereochemistry at the anomeric carbon.

The systematic name for this compound is 2-Hydroxy-1-(hydroxymethyl)ethyl β-D-

glucopyranoside 2,3,4,6-tetraacetate[1]. It is also referred to as β-Glucosylglycerol 2,3,4,6-

Tetraacetate[1]. This compound is primarily utilized in research settings as a protected β-

glucosylglycerol[1][2][3][4].
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Below is a DOT script representation of the logical relationship between the structural

components of 2-(Tetraacetylglucosido)glycerol.
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Key structural components of 2-(Tetraacetylglucosido)glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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